Cas no 170487-39-5 (2-Pyridinecarbonitrile,4-methyl-, 1-oxide)

• Product Name: 2-Pyridinecarbonitrile,4-methyl-, 1-oxide
• CAS No: 170487-39-5
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 111341
• PubChem ID: 3725165
• Update Time: 2025-04-18

2-Pyridinecarbonitrile,4-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile,4-methyl-, 1-oxide
• 2-cyano-4-methylpyridine-1-oxide
• 4-Methylpyridine-2-carbonitrile 1-oxide
• 2-Pyridinecarbonitrile,4-methyl-,1-oxide(9CI)
• MRQIJKZOIOOQIC-UHFFFAOYSA-N
• 4-methyl-1-oxidopyridin-1-ium-2-carbonitrile
• AKOS006273996
• SCHEMBL8886457
• starbld0047591
• TQP1203
• 2-Cyano-4-methylpyridine-N-oxide
• 2-Cyano-4-methylpyridine 1-oxide
• 2-Cyano-4-methylpyridin-1-ium-1-olate
• 170487-39-5
• 4-Methyl-2-Pyridinecarbonitrile 1-Oxide

• Inchi： 1S/C7H6N2O/c1-6-2-3-9(10)7(4-6)5-8/h2-4H,1H3
• InChI Key： MRQIJKZOIOOQIC-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(C)=CC=1C#N

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.11
• Boiling Point: 393.5°C at 760 mmHg
• Flash Point: 191.8°C
• Refractive Index: 1.556
• PSA: 49.25000
• LogP: 1.29518

2-Pyridinecarbonitrile,4-methyl-, 1-oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃